Cas no 1208837-82-4 ((2-Cyanophenyl)methyl 3-cyano-6-cyclopropyl-2-(methylsulfanyl)pyridine-4-carboxylate)

• Product Name: (2-Cyanophenyl)methyl 3-cyano-6-cyclopropyl-2-(methylsulfanyl)pyridine-4-carboxylate
• CAS No: 1208837-82-4
• MF: C₁₉H₁₅N₃O₂S
• MW: 349.406302690506
• CID: 6287745
• PubChem ID: 25367123
• Update Time: 2025-05-20

(2-Cyanophenyl)methyl 3-cyano-6-cyclopropyl-2-(methylsulfanyl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-26600974
• 1208837-82-4
• Z194752220
• AKOS033685619
• (2-cyanophenyl)methyl 3-cyano-6-cyclopropyl-2-(methylsulfanyl)pyridine-4-carboxylate
• (2-Cyanophenyl)methyl 3-cyano-6-cyclopropyl-2-(methylsulfanyl)pyridine-4-carboxylate

• Inchi： 1S/C19H15N3O2S/c1-25-18-16(10-21)15(8-17(22-18)12-6-7-12)19(23)24-11-14-5-3-2-4-13(14)9-20/h2-5,8,12H,6-7,11H2,1H3
• InChI Key： QCTCTDRMHPIFJN-UHFFFAOYSA-N
• SMILES： S(C)C1=C(C#N)C(C(=O)OCC2C=CC=CC=2C#N)=CC(C2CC2)=N1

Computed Properties

• Exact Mass: 349.08849790g/mol
• Monoisotopic Mass: 349.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 112Ų

Additional information on (2-Cyanophenyl)methyl 3-cyano-6-cyclopropyl-2-(methylsulfanyl)pyridine-4-carboxylate

Introduction to (2-Cyanophenyl)methyl 3-cyano-6-cyclopropyl-2-(methylsulfanyl)pyridine-4-carboxylate (CAS No: 1208837-82-4)

(2-Cyanophenyl)methyl 3-cyano-6-cyclopropyl-2-(methylsulfanyl)pyridine-4-carboxylate is a sophisticated organic compound with a complex molecular structure that has garnered significant attention in the field of pharmaceutical chemistry. This compound, identified by its CAS number 1208837-82-4, represents a fusion of multiple functional groups, including cyano, methylsulfanyl, and cyclopropyl substituents, which contribute to its unique chemical properties and potential biological activities. The pyridine core of this molecule is particularly noteworthy, as it serves as a common scaffold in the design of various bioactive agents.

The structural features of (2-Cyanophenyl)methyl 3-cyano-6-cyclopropyl-2-(methylsulfanyl)pyridine-4-carboxylate make it a promising candidate for further exploration in drug discovery. The presence of cyano groups at the 3-position and 4-position of the pyridine ring enhances its reactivity and potential for interactions with biological targets. Additionally, the cyclopropyl moiety introduces steric hindrance, which can influence the compound's binding affinity and selectivity. The methylsulfanyl group at the 2-position adds another layer of complexity, potentially affecting both the metabolic stability and pharmacokinetic profile of the molecule.

In recent years, there has been a growing interest in developing novel pyridine-based compounds for their therapeutic applications. Pyridines are well-documented heterocyclic structures that exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The compound (2-Cyanophenyl)methyl 3-cyano-6-cyclopropyl-2-(methylsulfanyl)pyridine-4-carboxylate is being investigated for its potential role in these areas, particularly due to its ability to modulate key biological pathways.

One of the most compelling aspects of this compound is its potential as a lead molecule for further derivatization. The combination of electron-withdrawing cyano groups and the electron-donating methylsulfanyl group creates a dynamic balance that can be exploited to fine-tune the pharmacological properties of the molecule. Researchers are exploring various synthetic strategies to modify this scaffold, aiming to enhance its potency, selectivity, and overall drug-like characteristics.

The synthesis of (2-Cyanophenyl)methyl 3-cyano-6-cyclopropyl-2-(methylsulfanyl)pyridine-4-carboxylate involves multiple steps that require precise control over reaction conditions. The introduction of each functional group must be carefully managed to ensure high yield and purity. Advanced synthetic techniques, such as transition metal catalysis and flow chemistry, are being employed to streamline the process and improve scalability. These methods not only enhance efficiency but also reduce the environmental impact of the synthesis.

Evaluation of the pharmacological properties of this compound has begun in preclinical studies. Initial results suggest that it exhibits promising activity against certain disease models. For instance, studies have shown that it can inhibit the activity of specific enzymes involved in cancer progression. Additionally, its interaction with biological targets relevant to inflammatory diseases has been observed, indicating potential therapeutic benefits in managing these conditions.

The molecular modeling studies have been instrumental in understanding the binding mode of (2-Cyanophenyl)methyl 3-cyano-6-cyclopropyl-2-(methylsulfanyl)pyridine-4-carboxylate with its target proteins. These simulations have provided insights into how the various functional groups contribute to binding affinity and selectivity. By leveraging computational tools, researchers can predict and optimize the interactions between this compound and its biological targets, leading to more effective drug candidates.

The development of novel pharmaceutical agents relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The compound (2-Cyanophenyl)methyl 3-cyano-6-cyclopropyl-2-(methylsulfanyl)pyridine-4-carboxylate exemplifies this collaborative approach, as it represents a culmination of synthetic chemistry expertise and biological insight. As research progresses, it is expected that additional applications for this molecule will be uncovered.

The future prospects for (2-Cyanophenyl)methyl 3-cyano-6-cyclopropyl-2-(methylsulfanyl)pyridine-4-carboxylate are promising, with ongoing studies aimed at elucidating its full therapeutic potential. Further investigations into its mechanism of action will provide a deeper understanding of how it interacts with biological systems. Additionally, exploring its efficacy in clinical trials will be crucial in determining its suitability for human use.

In conclusion, (2-Cyanophenyl)methyl 3-cyano-6-cyclopropyl-2-(methylsulfanyl)pyridine-4-carboxylate (CAS No: 1208837-82-4) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical applications. Its unique combination of functional groups makes it an attractive candidate for drug discovery efforts aimed at addressing various diseases. As research continues to uncover new insights into its properties and applications, this molecule is poised to play a crucial role in the development of next-generation therapeutics.